Cas no 179817-96-0 (5-(1-Propynyl)-2’-O-methylcytidine)

5-(1-Propynyl)-2’-O-methylcytidine structure
179817-96-0 structure
Product Name:5-(1-Propynyl)-2’-O-methylcytidine
CAS No:179817-96-0
MF:C13H17N3O5
MW:295.291183233261
CID:139057
PubChem ID:20646474
Update Time:2025-04-19

5-(1-Propynyl)-2’-O-methylcytidine Chemical and Physical Properties

Names and Identifiers

    • Cytidine,2'-O-methyl-5-(1-propynyl)- (9CI)
    • 4-amino-1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-5-prop-1-ynylpyrimidin-2-one
    • 5-(1-PROPYNYL)-2’-O-METHYLCYTIDINE
    • 5-(1-PROPYNYL)-2A'A inverted exclamation markA'A -O-METHYLCYTIDINE
    • AG-E-30089
    • CTK4D7400
    • I14-41210
    • SureCN1060840
    • 2'-O-Methyl-5-propynylcytidine
    • 5-(1-PROPYNYL)-2'-O-METHYLCYTIDINE
    • 2'-O-Methyl-5-prop-1-yn-1-ylcytidine
    • 179817-96-0
    • Cytidine, 2'-O-methyl-5-(1-propynyl)- (9CI)
    • SCHEMBL1060840
    • 4-Amino-1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-5-(prop-1-yn-1-yl)pyrimidin-2(1H)-one
    • DTXSID90609243
    • 4-amino-1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-5-(prop-1-ynyl)pyrimidin-2(1H)-one
    • AKOS015914620
    • Cytidine,2'-O-methyl-5-(1-propynyl)-(9ci)
    • 5-(1-Propynyl)-2’-O-methylcytidine
    • Inchi: 1S/C13H17N3O5/c1-3-4-7-5-16(13(19)15-11(7)14)12-10(20-2)9(18)8(6-17)21-12/h5,8-10,12,17-18H,6H2,1-2H3,(H2,14,15,19)/t8-,9-,10-,12-/m1/s1
    • InChI Key: RDNYOZGTGXUIIY-DNRKLUKYSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N=C(C(C#CC)=C1)N)=O)OC)O

Computed Properties

  • Exact Mass: 295.11700
  • Monoisotopic Mass: 295.11682065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 119.83000
  • LogP: -0.95630

5-(1-Propynyl)-2’-O-methylcytidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P835975-1mg
5-(1-Propynyl)-2’-O-methylcytidine
179817-96-0
1mg
$138.00 2023-05-17
TRC
P835975-2.5mg
5-(1-Propynyl)-2’-O-methylcytidine
179817-96-0
2.5mg
$299.00 2023-05-17
TRC
P835975-5mg
5-(1-Propynyl)-2’-O-methylcytidine
179817-96-0
5mg
$529.00 2023-05-17
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